Cas no 1736-18-1 (3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid
• CAS No: 1736-18-1
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• MDL: MFCD07376099
• CID: 1358085
• PubChem ID: 23447882
• Update Time: 2025-05-25

3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic Acid
• AKOS013476837
• 3-(3-fluoro-phenyl)-5-methyl-isoxazole-4-carboxylic acid
• 5-Methyl-4-carboxy-3-(3-fluor-phenyl)-isoxazol
• 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid
• SureCN4594713
• 3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylic acid
• AKOS013476837; 3-(3-fluoro-phenyl)-5-methyl-isoxazole-4-carboxylic acid; 5-Methyl-4-carboxy-3-(3-fluor-phenyl)-isoxazol; 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid; SureCN4594713; 3-(3-fluorophenyl)-5-methylisoxazol-4-carboxylic acid;
• Z1201049395
• BOTWBGBHYPTPRX-UHFFFAOYSA-N
• 3-(3-Fluorophenyl)-5-methyl-4-isoxazolecarboxylic acid
• DTXSID70634250
• 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylicacid
• SCHEMBL4594713
• 1736-18-1
• EN300-198788
• BAA73618
• SY164232
• F1907-0509
• MFCD07376099
• AS-38324

• MDL： MFCD07376099
• Inchi： 1S/C11H8FNO3/c1-6-9(11(14)15)10(13-16-6)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
• InChI Key： BOTWBGBHYPTPRX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(C(=O)O)=C(C)ON=1

Computed Properties

• Exact Mass: 221.04882128g/mol
• Monoisotopic Mass: 221.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 365.8±37.0 °C at 760 mmHg
• Flash Point: 175.0±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid

Comprehensive Overview of 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 1736-18-1)

3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 1736-18-1) is a fluorinated isoxazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its fluorophenyl and methylisoxazole moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its carboxylic acid functional group further enhances its reactivity, making it a valuable building block in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a pharmacophore, a molecular framework that can be modified to develop new therapeutics. The fluorine atom in its structure is known to improve metabolic stability and bioavailability, addressing key challenges in modern drug design.

The synthesis of CAS No. 1736-18-1 typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to optimize its production. These methods align with the growing emphasis on green chemistry, a trending topic in scientific communities aiming to reduce environmental impact.

From an industrial perspective, 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid is often utilized in the development of small-molecule inhibitors targeting enzymes like kinases and proteases. Its relevance in cancer research and neurodegenerative disease studies has been highlighted in recent publications, reflecting its alignment with current biomedical trends. Additionally, its role in agrochemical formulations underscores its cross-disciplinary importance.

Analytical characterization of this compound employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, a critical factor for regulatory compliance in pharmaceutical applications. The compound’s physicochemical properties, including solubility and melting point, are well-documented to facilitate formulation studies.

As the scientific community continues to explore structure-activity relationships (SAR), derivatives of 3-(3-fluorophenyl)-5-methylisoxazole-4-carboxylic acid are being investigated for enhanced efficacy. This aligns with the broader trend of fragment-based drug discovery, where small molecular fragments are optimized for therapeutic potential. Such approaches are frequently discussed in AI-driven drug design platforms, a hot topic in computational chemistry.

In conclusion, CAS No. 1736-18-1 represents a critical scaffold in modern chemical research, bridging gaps between academia and industry. Its applications span drug development, material science, and sustainable chemistry, making it a compound of enduring relevance. Future studies may focus on its biodegradability and scalable synthesis, addressing both scientific and environmental priorities.